2-[(4-aminophenyl)thio]-N-(2,3,5,6-tetrafluorophenyl)propanamide

• IUPAC Name: 2-(4-aminophenyl)sulfanyl-N-(2,3,5,6-tetrafluorophenyl)propanamide
• InChI: InChI=1S/C15H12F4N2OS/c1-7(23-9-4-2-8(20)3-5-9)15(22)21-14-12(18)10(16)6-11(17)13(14)19/h2-7H,20H2,1H3,(H,21,22)
• InChI Key: FPNHKHPLCFNOOU-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=C(C(=CC(=C1F)F)F)F)SC2=CC=C(C=C2)N
• Molecular Formula: C15H12F4N2OS
• Molecular Weight: 344.3 g/mol

Description

“2-[(4-aminophenyl)thio]-N-(2,3,5,6-tetrafluorophenyl)propanamide” is a synthetic compound that has been widely studied due to its potential applications in various fields of research and industry. It is a product for proteomics research.

Synthesis Analysis

The synthesis of thioxopyrimidines and their condensed analogs with an exocyclic sulfur atom are based on [3+3], [4+2], [5+1] cyclization processes or domino reactions.

Molecular Structure Analysis

The molecular formula of this compound is C15H12F4N2OS, and its molecular weight is 344.33.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular formula of C15H12F4N2OS and a molecular weight of 344.33. More specific properties like melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Thiophene Analogues in Carcinogenicity Studies

A study evaluated thiophene analogues of carcinogens, including benzidine and 4-aminobiphenyl, synthesizing compounds such as 5-phenyl-2-thiophenamine hydrochloride and N-(5-phenylthiophen-2-yl)-acetamide, to assess their potential carcinogenicity through in vitro assays. These investigations help understand the carcinogenic risks associated with structurally related compounds and their interaction with biological systems (Ashby et al., 1978).

(Thio)ureabenzothiazoles in Medicinal Chemistry

The synthesis and biological importance of (thio)ureabenzothiazoles were reviewed, highlighting their broad spectrum of biological activities and potential as therapeutic agents. This review covers chemical aspects and pharmacological activities of these compounds, including synthetic methodologies and their implications for medicinal chemistry (Rosales-Hernández et al., 2022).

Advanced Oxidation Processes for Acetaminophen Degradation

A review focused on the degradation of acetaminophen by advanced oxidation processes (AOPs) detailed the pathways, by-products, and biotoxicity associated with the treatment, providing insights into the environmental impact and potential risks related to the by-products of pharmaceutical degradation. This research is relevant for understanding the environmental and health implications of chemical compounds and their degradation products (Qutob et al., 2022).